Cas no 2096332-56-6 (3-Butanoyl-4-fluorophenylboronic acid)

• Product Name: 3-Butanoyl-4-fluorophenylboronic acid
• CAS No: 2096332-56-6
• MF: C₁₀H₁₂BFO₃
• MW: 210.009886741638
• MDL: MFCD19237170
• CID: 4637908
• Update Time: 2025-11-02

3-Butanoyl-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butanoyl-4-fluorophenylboronic acid
• WID33256
• (3-Butyryl-4-fluorophenyl)boronic acid
• (3-butanoyl-4-fluorophenyl)boronic acid
• Y2494

• MDL： MFCD19237170
• Inchi： 1S/C10H12BFO3/c1-2-3-10(13)8-6-7(11(14)15)4-5-9(8)12/h4-6,14-15H,2-3H2,1H3
• InChI Key： VRKNUQIMTSFYAR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1C(CCC)=O

Computed Properties

• Exact Mass: 210.086
• Monoisotopic Mass: 210.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Additional information on 3-Butanoyl-4-fluorophenylboronic acid

Comprehensive Guide to 3-Butanoyl-4-fluorophenylboronic acid (CAS No. 2096332-56-6): Properties, Applications, and Market Insights

3-Butanoyl-4-fluorophenylboronic acid (CAS No. 2096332-56-6) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluorophenyl and butanoyl functional groups, serves as a versatile building block in organic synthesis. With the growing demand for boron-containing compounds in drug discovery and catalysis, 3-Butanoyl-4-fluorophenylboronic acid has emerged as a key intermediate for developing novel therapeutics and functional materials.

The molecular structure of 3-Butanoyl-4-fluorophenylboronic acid combines a phenylboronic acid core with a fluorine substituent at the 4-position and a butanoyl group at the 3-position. This arrangement enhances its reactivity in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. Researchers frequently search for "boronic acid derivatives in drug design" or "fluorinated phenylboronic acids," reflecting the compound's relevance in modern bioconjugation and targeted therapy applications.

In pharmaceutical applications, 3-Butanoyl-4-fluorophenylboronic acid is explored for its potential in proteasome inhibition and enzyme targeting. The boronic acid moiety can form reversible covalent bonds with biological nucleophiles, making it valuable for designing enzyme inhibitors. Recent studies highlight its utility in developing cancer therapeutics, particularly in addressing drug resistance—a trending topic in "next-generation anticancer agents" research. Its fluorine atom further improves metabolic stability, a critical factor in "improving drug bioavailability" discussions.

Beyond pharmaceuticals, 3-Butanoyl-4-fluorophenylboronic acid finds use in material science, particularly in designing sensors and self-healing polymers. The compound's ability to interact with diols enables applications in glucose sensing, aligning with the rising interest in "continuous glucose monitoring technologies." Additionally, its incorporation into smart materials responds to queries about "stimuli-responsive polymers"—a hot topic in sustainable material development.

The synthesis of 3-Butanoyl-4-fluorophenylboronic acid typically involves palladium-catalyzed borylation of fluorinated precursors, followed by acyl introduction. This process aligns with industry searches for "green chemistry approaches to boron compounds," emphasizing atom economy and reduced waste. Analytical characterization via NMR spectroscopy and HPLC purity testing ensures compliance with stringent pharmaceutical-grade standards, addressing common concerns about "compound purity verification."

Market trends indicate growing demand for 3-Butanoyl-4-fluorophenylboronic acid, driven by expanding bioconjugation techniques and ADC (Antibody-Drug Conjugate) development. Suppliers increasingly highlight "custom boronic acid synthesis" services to meet diverse research needs. Proper storage recommendations (typically 2-8°C under inert atmosphere) and handling precautions address frequent queries about "stability of boronic acids," while regulatory status (generally non-GHS classified) ensures compliance with international chemical safety standards.

Future research directions for 3-Butanoyl-4-fluorophenylboronic acid may explore its catalytic applications in C-H functionalization reactions or as a ligand in transition metal complexes. These potential uses connect with emerging searches for "sustainable catalytic systems" and "metal-organic frameworks." As the scientific community continues investigating structure-activity relationships of fluorinated boronic acids, this compound remains at the forefront of medicinal chemistry innovation and advanced material design.